Cas no 142785-35-1 (Pentanedinitrile, 2,4-dichloro-2,4-dimethyl-)

Pentanedinitrile, 2,4-dichloro-2,4-dimethyl- structure
142785-35-1 structure
Product Name:Pentanedinitrile, 2,4-dichloro-2,4-dimethyl-
CAS No:142785-35-1
MF:C7H8Cl2N2
MW:191.057819366455
CID:1312184
PubChem ID:11116852
Update Time:2025-04-20

Pentanedinitrile, 2,4-dichloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanedinitrile, 2,4-dichloro-2,4-dimethyl-
    • 2,4-dichloro-2,4-dimethylpentanedinitrile
    • DTXSID90455782
    • 142785-35-1
    • Inchi: 1S/C7H8Cl2N2/c1-6(8,4-10)3-7(2,9)5-11/h3H2,1-2H3
    • InChI Key: PIZLMCBVGFBAOC-UHFFFAOYSA-N
    • SMILES: ClC(C#N)(C)CC(C#N)(C)Cl

Computed Properties

  • Exact Mass: 190.00664
  • Monoisotopic Mass: 190.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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